Cas no 1396793-29-5 (4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine)

• Product Name: 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• CAS No: 1396793-29-5
• MF: C₁₃H₁₇N₃O₂S₃
• MW: 343.487978696823
• CID: 6222813
• PubChem ID: 71780450
• Update Time: 2025-06-08

4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine
• 2-methyl-5-(1-((5-methylthiophen-2-yl)sulfonyl)piperidin-4-yl)-1,3,4-thiadiazole
• 2-methyl-5-[1-(5-methylthiophen-2-yl)sulfonylpiperidin-4-yl]-1,3,4-thiadiazole
• 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-[(5-methylthiophen-2-yl)sulfonyl]piperidine
• AKOS024511400
• F5497-0246
• 1396793-29-5

• Inchi： 1S/C13H17N3O2S3/c1-9-3-4-12(19-9)21(17,18)16-7-5-11(6-8-16)13-15-14-10(2)20-13/h3-4,11H,5-8H2,1-2H3
• InChI Key： DFAFLBBWYOYUQM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCC(C2=NN=C(C)S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 343.04829031g/mol
• Monoisotopic Mass: 343.04829031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine

Introduction to 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine (CAS No. 1396793-29-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine (CAS No. 1396793-29-5) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. Its molecular structure, featuring a sulfonyl-piperidine core conjugated with a thiophene ring and a methyl-substituted thiadiazole moiety, endows it with unique chemical and biological properties that have garnered significant attention in recent years. This introduction delves into the compound's structural features, its synthetic pathways, and its emerging applications in the realms of chemical biology and medicinal chemistry.

At the heart of this compound's appeal lies its intricate architecture. The presence of multiple heterocyclic rings—the thiadiazole and thiophene—provides a rich scaffold for interactions with biological targets. The sulfonyl-piperidine group not only enhances lipophilicity but also introduces a polar moiety capable of engaging with hydrophilic regions of proteins. This dual nature makes it an attractive candidate for drug discovery efforts aimed at modulating protein-protein interactions or enzyme activity.

The synthesis of 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine involves a multi-step process that typically begins with the functionalization of the thiadiazole ring followed by its coupling to the thiophene derivative. The introduction of the sulfonyl group at the piperidine position is a critical step, often requiring precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making the compound more accessible for research purposes.

In recent years, there has been growing interest in exploring the biological activities of compounds featuring thiadiazole and thiophene motifs. These heterocycles are known for their ability to modulate various biological pathways, including inflammation, neurotransmission, and cell proliferation. The specific substitution patterns in 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine may confer unique pharmacological properties that differentiate it from other analogs.

One particularly compelling area of research involves the investigation of this compound as a potential modulator of kinase activity. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. The structural features of 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine suggest that it may interact with kinase domains through both hydrophobic and polar interactions. Preliminary studies have shown promising results in vitro, where the compound exhibits inhibitory effects on certain kinases at submicromolar concentrations.

The role of computational chemistry in elucidating the mechanism of action of this compound cannot be overstated. Molecular docking simulations have been employed to model its binding interactions with target proteins. These studies suggest that the sulfonyl-piperidine group is key to stabilizing binding through hydrogen bonding networks, while the thiadiazole and thiophene rings engage in hydrophobic interactions within the active site. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

Another exciting avenue involves exploring the potential applications of this compound in treating neurological disorders. The ability of thiadiazole derivatives to cross the blood-brain barrier has been well-documented, making them attractive candidates for central nervous system (CNS) drug development. The presence of both methyl groups on the thiadiazole ring may enhance its bioavailability while minimizing off-target effects.

Recent advances in analytical techniques have also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolites and degradation products following administration in vivo. These studies provide critical data for assessing its safety profile and pharmacokinetic properties.

The therapeutic potential of 4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine extends beyond oncology and neurology. Emerging evidence suggests that it may also have applications in anti-inflammatory therapies. The compound's ability to modulate inflammatory pathways has been observed in preclinical models, where it demonstrates efficacy comparable to existing anti-inflammatory agents but with potentially improved tolerability.

As research into this compound progresses, interdisciplinary collaboration will be essential for maximizing its translational potential. Chemists will continue to refine synthetic methodologies to improve yield and scalability, while biologists will work to uncover new therapeutic applications through rigorous preclinical testing. The integration of artificial intelligence (AI) into drug discovery pipelines is also poised to accelerate these efforts by predicting novel molecular targets and optimizing lead compounds.

In conclusion,4-(5-methyl-1,3,4-thiadiazol-2-yl)-1-(5-methylthiophen-2-yl)sulfonylpiperidine (CAS No. 1396793-29-5) stands as a testament to the power of heterocyclic chemistry in addressing complex biological challenges. Its unique structural features offer a rich foundation for developing novel therapeutics across multiple disease areas. With continued innovation in synthetic chemistry and computational biology,this compound holds promise as a future cornerstone in pharmaceutical development efforts worldwide.